6-[2-(4-nitrophenyl)vinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-[(E)-2-(4-nitrophenyl)ethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C11H7N5O2S/c17-16(18)9-4-1-8(2-5-9)3-6-10-14-15-7-12-13-11(15)19-10/h1-7H/b6-3+
• InChI Key: UPHKUBFULAWFLA-ZZXKWVIFSA-N
• Canonical SMILES: C1=CC(=CC=C1C=CC2=NN3C=NN=C3S2)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC=C1/C=C/C2=NN3C=NN=C3S2)[N+](=O)[O-]
• Molecular Formula: C11H7N5O2S
• Molecular Weight: 273.27 g/mol

Description

6-[2-(4-nitrophenyl)vinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that has a triazole and thiadiazole ring system. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied.

Mechanism of Action

The mechanism of action of 6-[2-(4-nitrophenyl)vinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied in detail. It has been reported that this compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been reported that this compound exhibits antimicrobial activity by inhibiting the growth of bacteria and fungi. The exact mechanism of action of this compound in agricultural chemistry is not well understood and requires further investigation.
Biochemical and Physiological Effects
This compound has been reported to exhibit various biochemical and physiological effects. In medicinal chemistry, this compound has been reported to induce apoptosis and inhibit cell proliferation in cancer cells. In material science, this compound has been reported to exhibit good charge mobility and high luminescence efficiency in OLEDs and OFETs. In agricultural chemistry, this compound has been reported to exhibit plant growth regulatory and pesticidal activities.

Advantages and Limitations for Lab Experiments

6-[2-(4-nitrophenyl)vinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages and limitations for lab experiments. One of the advantages is that this compound can be synthesized using simple and cost-effective methods. Another advantage is that this compound exhibits good solubility in various solvents, which makes it easy to handle in lab experiments. One of the limitations is that this compound is relatively unstable and requires careful handling. Another limitation is that the exact mechanism of action of this compound in agricultural chemistry is not well understood.

Future Directions

There are several future directions for the study of 6-[2-(4-nitrophenyl)vinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to study the potential applications of this compound in other fields, such as energy storage and catalysis. Another direction is to investigate the structure-activity relationship of this compound to design more potent derivatives. Further studies are also needed to understand the exact mechanism of action of this compound in agricultural chemistry and to develop more effective and environmentally friendly pesticides.

Synthesis Methods

The synthesis of 6-[2-(4-nitrophenyl)vinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported using different methods. One of the commonly used methods involves the reaction of 4-nitrobenzaldehyde, thiosemicarbazide, and acetic anhydride in the presence of a catalytic amount of glacial acetic acid. The reaction mixture is refluxed for several hours, and the resulting product is purified by recrystallization. Another method involves the reaction of 4-nitrobenzaldehyde, thiosemicarbazide, and ammonium acetate in the presence of ethanol. The reaction mixture is refluxed for several hours, and the resulting product is purified by chromatography.

Scientific Research Applications

6-[2-(4-nitrophenyl)vinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential applications in various fields, including medicinal chemistry, material science, and agricultural chemistry. In medicinal chemistry, this compound has been studied for its antitumor, antimicrobial, and antifungal activities. In material science, this compound has been studied for its potential applications in organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). In agricultural chemistry, this compound has been studied for its potential applications as a plant growth regulator and pesticide.